Cas no 94317-95-0 (di-N-desethylamiodarone)

di-N-desethylamiodarone Properties

Names and Identifiers

• di-N-desethylamiodarone
• (2-BUTYLBENZOFURAN-3-YL)[4-[2-AMINOETHOXY]-3,5-DIIODOPHENYL]METHANONE
• [4-(2-aminoethoxy)-3,5-diiodophenyl]-(2-butyl-1-benzofuran-3-yl)methanone
• DDEA
• Desdiethylamiodarone
• methanone,(4-(2-aminoethoxy)-3,5-diiodophenyl)(2-butyl-3-benzofuranyl)
• N,N-Didesethylamiodarone
• 3-{[4-(2-aminoethoxy)-3,5-diiodophenyl]carbonyl}-2-butyl-1-benzofuran
• Methanone, (4-(2-aminoethoxy)-3,5-diiodophenyl)(2-butyl-3-benzofuranyl)-
• SCHEMBL7242769
• 94317-95-0
• DTXSID90241425
• CHEMBL1598
• (2-Butylbenzofuran-3-yl)[4-[2- aminoethoxy]-3,5-diiodophenyl]methanone
• L 33530
• Di-N-desethyl Amiodarone
• N,N-Di-desethyl Amiodarone
• Di-N-desethylamiodarone
• BDBM18959
• +Expand

• InChIKey： ZOCLVGHDXBVATF-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H21I2NO3/c1-2-3-7-18-19(14-6-4-5-8-17(14)27-18)20(25)13-11-15(22)21(16(23)12-13)26-10-9-24/h4-6,8,11-12H,2-3,7,9-10,24H2,1H3
• SMILES： CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C(=C3)I)OCCN)I

Computed Properties

• Exact Mass: 588.96100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 588.96109g/mol
• Heavy Atom Count: 27
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• LogP: 6.25340
• PSA: 65.46000